4-{[(2-Methoxyethyl)methylamino]methyl}phenylamine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-[[2-methoxyethyl(methyl)amino]methyl]aniline
• InChI: InChI=1S/C11H18N2O/c1-13(7-8-14-2)9-10-3-5-11(12)6-4-10/h3-6H,7-9,12H2,1-2H3
• InChI Key: PGAQDRVMUWMODC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)CC1=CC=C(C=C1)N

Description

4-{[(2-Methoxyethyl)methylamino]methyl}phenylamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In acetic acid (100 ml) was dissolved N-(2-methoxyethyl)-N-methyl-4-nitrobenzylamine (5.9 g), and to the mixture was added reduced iron (7.5 g) little by little. The mixture was stirred at room temperature overnight, and the solvent was evaporated. To the residue was added ethyl acetate, and precipitates were filtered off. The filtrate was washed with sodium hydroxide solution, water and saturated brine, and dried with anhydrous magnesium sulfate. Under reduced pressure, the solvent was evaporated to give 4-((N-(2-methoxyethyl)-N-methylamino)methyl)aniline (3.4 g) as red oil.

Synthesis routes and methods II

Procedure details

To a solution of (2-methoxy-ethyl)-methyl-(4-nitro-benzyl)-amine, from step 1, (56 mg, 0.25 mmol) is added methanol (1 mL), hydrazine (33 μL), and Raney-Nickel (10 mg). The reaction mixture is shaken at room temperature for 16 hours, then filtered and the solution concentrated to yield 4-{[(2-Methoxy-ethyl)-methyl-amino]-methyl}-phenylamine, which is used as such for the subsequent reaction.